Cas no 33744-74-0 ((-)-Mono-(1R)-Menthyl phthalate)

• Product Name: (-)-Mono-(1R)-Menthyl phthalate
• CAS No: 33744-74-0
• MF: C₁₈H₂₄O₄
• MW: 304.380765914917
• CID: 294444
• PubChem ID: 24868407
• Update Time: 2025-11-02

(-)-Mono-(1R)-Menthyl phthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] ester
• (-)-Mono-(1R)-Menthyl Phthalate
• (?)-mono-(1R)-Menthyl phthalate
• 1,2-benzenedicarboxylic acid, mono[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] ester
• 1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexylhydrogen benzene-1,2-dicarboxylate
• 2-({[(1R,2S,5R)-2-isopropyl-5-methylcyclohexyl]oxy}carbonyl)benzoic
• c1-11(2)13-9-8-12(3)10-16(13)22-18(21)15-7-5-4-6-14(15)17(19)20
• C18H24O4
• h4-7,11-13,16H,8-10H2,1-3H3,(H,19,20)
• menthyl hydrogen phthalate
• t12-,13+,16-
• 3309-12-4
• 2-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]oxycarbonylbenzoic acid
• 2-({[(1R,2S,5R)-2-isopropyl-5-methylcyclohexyl]oxy}carbonyl)benzoic acid
• SCHEMBL21119055
• BourjotinoloneA
• InChI=1/C18H24O4/c1-11(2)13-9-8-12(3)10-16(13)22-18(21)15-7-5-4-6-14(15)17(19)20/h4-7,11-13,16H,8-10H2,1-3H3,(H,19,20)/t12-,13+,16-/m1/s
• (-)-MONO-(1R)-MENTHYLPHTHALATE
• DTXSID40349127
• 2-(((1R,2S,5R)-2-isopropyl-5-methylcyclohexyloxy)carbonyl)benzoic acid
• Mono-(1R)-menthyl phthalate
• Rel-2-((((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl)oxy)carbonyl)benzoic acid
• 33744-74-0
• J-019312
• (-)-mono-(1R)-Menthyl phthalate, 99%
• J-522706
• (-)-Mono-(1R)-Menthyl phthalate

• MDL： MFCD00077849
• Inchi： 1S/C18H24O4/c1-11(2)13-9-8-12(3)10-16(13)22-18(21)15-7-5-4-6-14(15)17(19)20/h4-7,11-13,16H,8-10H2,1-3H3,(H,19,20)/t12-,13+,16-/m1/s1
• InChI Key： LJFJPDHXAWVDSA-DVOMOZLQSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 304.16745924g/mol
• Monoisotopic Mass: 304.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.13
• Melting Point: 103-108 °C (lit.)
• Boiling Point: 436.8°Cat760mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.538
• Solubility: Not determined
• Optical Activity: [α]20/D −95°, c = 5 in chloroform

(-)-Mono-(1R)-Menthyl phthalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on (-)-Mono-(1R)-Menthyl phthalate

Exploring the Unique Properties and Applications of (-)-Mono-(1R)-Menthyl phthalate (CAS No. 33744-74-0)

(-)-Mono-(1R)-Menthyl phthalate (CAS No. 33744-74-0) is a specialized chiral ester derived from phthalic acid and (1R)-menthol. This compound has garnered significant attention in the fields of asymmetric synthesis, flavor and fragrance chemistry, and pharmaceutical intermediates. Its unique stereochemical configuration and functional versatility make it a valuable tool for researchers and industrial applications alike.

The molecular structure of (-)-Mono-(1R)-Menthyl phthalate features a phthalate moiety linked to a menthyl group, which imparts distinct chirality and lipophilic properties. This combination allows the compound to serve as an effective chiral auxiliary or resolving agent in enantioselective reactions. Recent studies highlight its utility in catalysis and stereochemical control, aligning with the growing demand for green chemistry solutions and sustainable synthesis methods.

One of the most prominent applications of (-)-Mono-(1R)-Menthyl phthalate is in the flavor and fragrance industry. The menthyl group contributes a refreshing minty aroma, making it a sought-after ingredient in perfumery and food additives. With consumers increasingly favoring natural-derived ingredients, this compound’s biocompatibility and low toxicity enhance its market appeal. Additionally, its role in masking unpleasant odors in pharmaceuticals aligns with trends in patient-centric drug formulation.

In pharmaceutical research, (-)-Mono-(1R)-Menthyl phthalate is explored as a chiral building block for active pharmaceutical ingredients (APIs). Its ability to influence molecular recognition and enantiomeric purity is critical for developing targeted therapies, particularly in neurology and oncology. The rise of personalized medicine has further amplified interest in such high-purity chiral compounds.

The global market for (-)-Mono-(1R)-Menthyl phthalate reflects its niche yet expanding applications. Analysts note growing procurement by research institutions and specialty chemical manufacturers, driven by advancements in enantioselective catalysis and green solvents. Regulatory frameworks emphasizing safer chemical alternatives also bolster its adoption. For instance, its compliance with REACH and FDA guidelines positions it favorably in Europe and North America.

From a synthetic chemistry perspective, the compound’s preparation typically involves esterification of phthalic anhydride with (1R)-menthol under mild conditions. Recent innovations focus on solvent-free synthesis and enzymatic catalysis to improve atom economy—a response to the industry’s push for waste reduction. These methods align with circular economy principles, a hot topic in chemical sustainability forums.

Researchers frequently inquire about the stability and storage conditions of (-)-Mono-(1R)-Menthyl phthalate. The compound exhibits high thermal stability but should be stored in cool, dry environments to prevent hydrolysis. Its solubility profile—soluble in organic solvents like ethanol and acetone but insoluble in water—makes it suitable for non-aqueous systems. Such properties are frequently searched in laboratory databases, underscoring its practical relevance.

Looking ahead, the demand for (-)-Mono-(1R)-Menthyl phthalate is projected to rise alongside developments in chiral technology and bio-based materials. Its intersection with AI-driven drug discovery and machine learning in chemistry opens new avenues for high-throughput screening. As industries prioritize carbon footprint reduction, this compound’s potential in eco-friendly processes will likely attract further investment.

In summary, (-)-Mono-(1R)-Menthyl phthalate (CAS No. 33744-74-0) exemplifies the convergence of chirality, functionality, and sustainability. Its multifaceted roles—from fragrance enhancers to pharmaceutical intermediates—highlight its versatility. By addressing key trends like green chemistry and precision medicine, this compound remains at the forefront of innovative chemical solutions.